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Compound of Interest

Compound Name: 16:0-16:0 PC-d31

Cat. No.: B11938459

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides a comprehensive
overview of the proper disposal procedures for 16:0-16:0 PC-d31 (1,2-dipalmitoyl-d62-sn-
glycero-3-phosphocholine), a deuterated phospholipid. Adherence to these protocols is crucial
for maintaining laboratory safety and environmental responsibility.

Chemical and Safety Data Overview

Based on available Safety Data Sheets (SDS) for deuterated phospholipids and their non-
deuterated counterparts, 16:0-16:0 PC-d31 is classified as a non-hazardous substance.
However, it is essential to handle all laboratory chemicals with care. The following table
summarizes key data for 16:0-16:0 PC-d31.:
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Property

Data

Chemical Name

1,2-dipalmitoyl-d62-sn-glycero-3-

phosphocholine

Synonyms

16:0-16:0 PC-d31, DPPC-d62

Molecular Formula

CaoH18D62NOsP

Appearance

White to off-white solid

Primary Hazard

Combustible solid (Storage Class 11)

GHS Classification

Not a hazardous substance or mixture

Disposal Consideration

Dispose of as non-hazardous chemical waste in
accordance with local, state, and federal

regulations.

Step-by-Step Disposal Protocol

The disposal of 16:0-16:0 PC-d31 should align with standard laboratory procedures for non-

hazardous chemical waste. The overarching principle is to prevent environmental

contamination and ensure the safety of all personnel.

1. Waste ldentification and Segregation:

o Clearly label the waste container with the chemical name: "16:0-16:0 PC-d31 waste".

e Do not mix with other waste streams, particularly hazardous materials such as solvents,

heavy metals, or reactive chemicals.[1]

2. Containerization:

o Whenever possible, use the original container for disposal.[1]

« If the original container is not available, use a clean, dry, and compatible container with a

secure lid.
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o Ensure the container is appropriately labeled with the contents and any relevant safety
information.

3. Institutional Procedure Verification:

e Consult your institution's Environmental Health and Safety (EHS) office for specific
guidelines on non-hazardous chemical waste disposal.[1] Institutional protocols may vary.

e Some institutions may permit the disposal of small quantities of non-hazardous, non-
regulated chemicals in the regular solid waste stream, provided they are securely contained
and clearly labeled. However, this must be confirmed with your EHS department.

4. Final Disposal:

e Once prepared and approved, transfer the contained waste to the designated chemical
waste collection area as directed by your institution's EHS program.

e Maintain a record of the disposed chemical as part of your laboratory's chemical inventory
management.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 16:0-16:0 PC-
d31.
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Disposal Workflow for 16:0-16:0 PC-d31

Disclaimer: The information provided is based on generally accepted laboratory safety
practices and available safety data. Always prioritize your institution's specific waste disposal
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policies and consult with your EHS department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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